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1-[6-(2-fluorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone 1-[6-(2-fluorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0941549
InChI: InChI=1S/C24H25FN4O2S/c1-3-4-5-10-15-32-24-26-22-21(27-28-24)18-12-7-9-14-20(18)29(16(2)30)23(31-22)17-11-6-8-13-19(17)25/h6-9,11-14,23H,3-5,10,15H2,1-2H3
SMILES: CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4F)C(=O)C)N=N1
Molecular Formula: C24H25FN4O2S
Molecular Weight: 452.5 g/mol

1-[6-(2-fluorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone

CAS No.:

Cat. No.: VC0941549

Molecular Formula: C24H25FN4O2S

Molecular Weight: 452.5 g/mol

* For research use only. Not for human or veterinary use.

1-[6-(2-fluorophenyl)-3-(hexylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone -

Specification

Molecular Formula C24H25FN4O2S
Molecular Weight 452.5 g/mol
IUPAC Name 1-[6-(2-fluorophenyl)-3-hexylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C24H25FN4O2S/c1-3-4-5-10-15-32-24-26-22-21(27-28-24)18-12-7-9-14-20(18)29(16(2)30)23(31-22)17-11-6-8-13-19(17)25/h6-9,11-14,23H,3-5,10,15H2,1-2H3
Standard InChI Key NIEHSLNQWQBAFP-UHFFFAOYSA-N
SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4F)C(=O)C)N=N1
Canonical SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4F)C(=O)C)N=N1

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